Cas no 90409-77-1 (Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis-, homopolymer)

• Product Name: Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis-, homopolymer
• CAS No: 90409-77-1
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 805577
• Update Time: 2024-02-02

Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis-, homopolymer Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis-, homopolymer
• poly(bis(4-carbophenoxy)propane)

• Inchi： 1S/C17H16O6/c18-16(19)12-2-6-14(7-3-12)22-10-1-11-23-15-8-4-13(5-9-15)17(20)21/h2-9H,1,10-11H2,(H,18,19)(H,20,21)
• InChI Key： VBISQLWPGDULSX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCCCOC2=CC=C(C(O)=O)C=C2)C=C1

Computed Properties

• Exact Mass: 316.095
• Monoisotopic Mass: 316.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 93.1A^2

Experimental Properties

• Density: 1.318
• Boiling Point: 533.5°C at 760 mmHg
• Flash Point: 196.7°C
• Refractive Index: 1.602